Cas no 90293-16-6 (Dioxabenzofos)

Dioxabenzofos structure
Dioxabenzofos structure
Product Name:Dioxabenzofos
CAS No:90293-16-6
MF:C8H9O3PS
MW:216.194021940231
CID:2707625
PubChem ID:19657
Update Time:2025-04-21

Dioxabenzofos Chemical and Physical Properties

Names and Identifiers

    • Salithion
    • 2-Methoxy-4H-1,3,2-benzodioxaphosphorin 2-sulfide
    • (+/-)-DIOXABENZOFOS
    • 2-Methoxy-4H-1,3,2-lambda-5-benzodioxaphosphinine 2-sulphide
    • DIOXABENZOFOS, (+/-)-
    • AKOS040744712
    • (RS)-2-METHOXY-4H-1,3,2DELTA5-BENZODIOXAPHOSPHORINE 2-SULFIDE
    • SALIGENIN CYCLIC METHYL PHOSPHOROTHIONAT
    • 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-sulfide, (R)-
    • Dioxabenzofos; Salithion
    • CHEBI:82120
    • Phosphorothioic acid, O-methyl ester, cyclic O,O-ester with o-hydroxybenzyl alcohol
    • Dioxabenzofos [BSI:ISO]
    • FENFOSPHORIN
    • (RS)-2-METHOXY-4H-1,3,2.DELTA.5-BENZODIOXAPHOSPHININE 2-SULFIDE
    • Dioxabenzofos 100 microg/mL in Acetonitrile
    • 4H-(1.3.2)Benzodioxaphosphorine, 2-methoxy-, 2-sulfide
    • 2-METHOXY-4H-1,3,2-BENZODIOXAPHOSPHOLIN-2-SULFIDE
    • 2-Methoxy-4H-1,3,2-benzodioxaphosphinine 2-sulfide #
    • 2-methoxy-2-sulfanylidene-4H-1,3,2lambda5-benzodioxaphosphinine
    • 90293-10-0
    • Dioxabenzophos
    • AI3-27204
    • (RS)-2-METHOXY-4H-1,3,2.LAMBDA.(SUP 5)-BENZODIOXAPHOSPHININE 2-SULFIDE
    • BENZYL ALCOHOL, O-HYDROXY-, CYCLIC O,O-ESTER WITH O-METHYL PHOSPHOROTHIOATE
    • Phosphorothioic acid, cyclic O,O-(methylene-o-phenylene) O-methyl ester
    • (RS)-2-METHOXY-4H-1,3,2DELTA5-BENZODIOXAPHOSPHININE 2-SULFIDE
    • CHEMBL226967
    • EINECS 223-292-3
    • 2-Methoxy-4H-1,2,3-benzodioxaphosphorine-2-sulfide
    • UNII-6ZWK96BZW6
    • Salithion-sumitomo
    • CCRIS 9111
    • DIOXABENZOFOS [ISO]
    • Q27155757
    • 2-Methoxy-4H-1,3,2-lambda-5-benzodioxaphosphinine 2-sulfide
    • (S)-Salithion
    • OUNSASXJZHBGAI-UHFFFAOYSA-
    • 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-sulfide, (S)-
    • Cyclic O,O-(methylene-o-phenylene) phosporothioate O-methyl ester
    • Fenphosphorin
    • (RS)-2-METHOXY-4H-1,3,2.DELTA.5-BENZODIOXAPHOSPHORINE 2-SULFIDE
    • 4H-1,3,2-Benzodioxaphosphorin, 2-methoxy-, 2-sulfide
    • (RS)-2-METHOXY-4H-1,3,2LAMBDA(SUP 5)-BENZODIOXAPHOSPHININE 2-SULFIDE
    • 3811-49-2
    • SCHEMBL83406
    • Dioxabenzofos, PESTANAL(R), analytical standard
    • 2-methoxy-4H-benzo[d][1,3,2]dioxaphosphinine 2-sulfide
    • BRN 1875270
    • 2-methoxy-4H-1,3,2-benzodioxaphosphorin-2-sulfide
    • DTXCID5021885
    • (R)-Salithion
    • 90293-16-6
    • Saligenin cyclic methyl phosphorothionate
    • o-methyl cyclic o,o-(methylene-o-phenylene)phosphorothioate
    • 2-Methoxy-4H-benzo-1,3,2-dioxaphosphorin 2-sulphide
    • 8-methoxy-8-sulfanylidene-7,9-dioxa-8$l^{5}-phosphabicyclo[4.4.0]deca-1,3,5-trie
    • C18981
    • NS00022125
    • (R)-(+)-Salithion
    • DTXSID7041885
    • K-9
    • 2-Methoxy-4H-1,3,2-benzodioxaphosphorin 2-sulphide
    • Dioxabenzofos 10 microg/mL in Cyclohexane
    • 6ZWK96BZW6
    • Dioxabenzofos
    • 2-Methoxy-4H-1,3,2-benzodioxaphosphorin 2-sulfide (9CI)
    • Cyclic O,O-(methylene-o-phenylene) phosporothioate O-methyl ester (8CI)
    • InChI=1/C8H9O3PS/c1-9-12(13)10-6-7-4-2-3-5-8(7)11-12/h2-5H,6H2,1H3
    • Inchi: 1S/C8H9O3PS/c1-9-12(13)10-6-7-4-2-3-5-8(7)11-12/h2-5H,6H2,1H3
    • InChI Key: OUNSASXJZHBGAI-UHFFFAOYSA-N
    • SMILES: S=P1(OC)OC2C=CC=CC=2CO1

Computed Properties

  • Exact Mass: 216.001001
  • Monoisotopic Mass: 216.001001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 59.8
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